Cas no 1805310-65-9 (3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde
• CAS No: 1805310-65-9
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4848916
• Update Time: 2025-06-15

3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-7-3-2-5(8(9)10)6(4-12)11-7/h2-4,8H,1H3
• InChI Key： HPSCDVOJJZPTNX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805310-65-9)

3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805310-65-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a pyridine ring, makes it particularly valuable for applications requiring precise chemical modifications.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde has surged due to their enhanced stability, bioavailability, and metabolic resistance. These properties are critical in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in how the difluoromethyl group influences the compound's reactivity and binding affinity, making it a hot topic in medicinal chemistry and drug discovery.

The compound's CAS No. 1805310-65-9 is often searched in academic and industrial databases, reflecting its growing importance. Users frequently inquire about its synthesis methods, physical properties, and potential applications. For instance, how does the methoxy group at the 6-position affect the compound's electronic properties? What are the optimal conditions for its use in cross-coupling reactions? These questions highlight the compound's relevance in cutting-edge research.

From an industrial perspective, 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde is prized for its role in creating high-performance materials. Its ability to act as a building block for heterocyclic compounds opens doors to innovations in electronics, coatings, and specialty chemicals. The compound's aldehyde functionality further enhances its utility, allowing for diverse chemical transformations.

Environmental and safety considerations are also paramount when working with 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and longevity. Researchers often seek guidelines on its storage conditions, solubility, and compatibility with other reagents, underscoring the need for comprehensive technical documentation.

In summary, 3-(Difluoromethyl)-6-methoxypyridine-2-carboxaldehyde (CAS No. 1805310-65-9) is a compound of immense scientific and industrial value. Its unique structural features and broad applicability make it a focal point in modern chemistry. As research continues to uncover new uses for this molecule, its significance in synthetic chemistry and material science is expected to grow exponentially.